Cas no 2172208-43-2 (2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanenitrile)

• Product Name: 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanenitrile
• CAS No: 2172208-43-2
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 6121101
• PubChem ID: 165857566
• Update Time: 2025-10-29

2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanenitrile
• 2-(ethylamino)-3-{[(3-methylfuran-2-yl)methyl]sulfanyl}propanenitrile
• EN300-1290712
• 2172208-43-2

• Inchi： 1S/C11H16N2OS/c1-3-13-10(6-12)7-15-8-11-9(2)4-5-14-11/h4-5,10,13H,3,7-8H2,1-2H3
• InChI Key： RNKVVRULUBRLJW-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC(C#N)NCC

Computed Properties

• Exact Mass: 224.09833431g/mol
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.3Ų

Additional information on 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanenitrile

Research Brief on 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanenitrile (CAS: 2172208-43-2)

The compound 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanenitrile (CAS: 2172208-43-2) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential implications for drug development.

Recent studies have highlighted the role of 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanenitrile as a promising scaffold for the development of novel enzyme inhibitors. Its structural motif, combining an ethylamino group with a furan-derived thioether, has been shown to interact selectively with specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a reversible inhibitor of cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and inflammatory diseases.

The synthesis of 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanenitrile typically involves a multi-step process, starting with the alkylation of 3-methylfuran-2-thiol followed by nucleophilic substitution with ethylamine. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Notably, a 2024 report in Organic & Biomolecular Chemistry described an optimized protocol that reduces side reactions and enhances scalability.

In terms of biological activity, preliminary in vitro studies have shown that 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanenitrile exhibits moderate to high potency against certain cancer cell lines, particularly those overexpressing cysteine proteases. Mechanistic studies suggest that its inhibitory effects are mediated through the formation of a covalent adduct with the active-site cysteine residue of the target enzymes. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

Despite its promise, challenges remain in the development of 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanenitrile as a therapeutic agent. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through structural optimization and rigorous preclinical testing. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, with the ultimate goal of translating these findings into clinically viable treatments.

In conclusion, 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanenitrile represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its unique structure and inhibitory activity position it as a valuable tool for probing enzyme mechanisms and a potential lead compound for drug development. Continued research in this direction holds significant promise for advancing our understanding of cysteine protease biology and developing novel therapeutic interventions.